![molecular formula C8H17FN2 B1475333 (1-Ethyl-4-fluoropiperidin-4-yl)methanamine CAS No. 1889884-74-5](/img/structure/B1475333.png)
(1-Ethyl-4-fluoropiperidin-4-yl)methanamine
Overview
Description
Molecular Structure Analysis
The molecular structure of “(1-Ethyl-4-fluoropiperidin-4-yl)methanamine” consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, substituted with an ethyl group and a fluorine atom .Physical And Chemical Properties Analysis
“(1-Ethyl-4-fluoropiperidin-4-yl)methanamine” is a liquid at room temperature . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Drug Designing
Piperidines, including “(1-Ethyl-4-fluoropiperidin-4-yl)methanamine”, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis of Various Piperidine Derivatives
“(1-Ethyl-4-fluoropiperidin-4-yl)methanamine” can be used in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Antimalarial Applications
Synthetic 1, 4-disubstituted piperidines, including “(1-Ethyl-4-fluoropiperidin-4-yl)methanamine”, have shown high selectivity for resistant Plasmodium falciparum . This makes them potential candidates for the development of novel antimalarial molecules .
Influenza Treatment
Piperidine analogs, such as “(1-Ethyl-4-fluoropiperidin-4-yl)methanamine”, have been synthesized and tested against rimantadine-resistant S31N mutated strains of influenza A 2009 (H1N1)pdm09 and modern pandemic strain 2016 (H1N1)pdm09 .
properties
IUPAC Name |
(1-ethyl-4-fluoropiperidin-4-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17FN2/c1-2-11-5-3-8(9,7-10)4-6-11/h2-7,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMXXUKOPWRAPKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)(CN)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Ethyl-4-fluoropiperidin-4-yl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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